Cas no 2171688-51-8 (3-3-(3-{(benzyloxy)carbonylamino}thian-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(3-{(benzyloxy)carbonylamino}thian-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 2171688-51-8
• MF: C₁₈H₂₁N₃O₅S
• MW: 391.44144320488
• CID: 6276388
• PubChem ID: 165806661
• Update Time: 2025-05-19

3-3-(3-{(benzyloxy)carbonylamino}thian-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(3-{(benzyloxy)carbonylamino}thian-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid
• 3-[3-(3-{[(benzyloxy)carbonyl]amino}thian-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• 2171688-51-8
• EN300-1451621

• Inchi： 1S/C18H21N3O5S/c22-15(23)8-7-14-19-16(21-26-14)18(9-4-10-27-12-18)20-17(24)25-11-13-5-2-1-3-6-13/h1-3,5-6H,4,7-12H2,(H,20,24)(H,22,23)
• InChI Key： PAXCRDVJVJARLB-UHFFFAOYSA-N
• SMILES： S1CCCC(C2=NOC(CCC(=O)O)=N2)(C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 391.12019195g/mol
• Monoisotopic Mass: 391.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 140Ų

Additional information on 3-3-(3-{(benzyloxy)carbonylamino}thian-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid

3-(3-{(Benzyloxy)Carbonylamino}Thian-3-yl)-1,2,4-Oxadiazol-5-yl Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171688-51-8, commonly referred to as 3-(3-{(Benzyloxy)Carbonylamino}Thian-3-yl)-1,2,4-Oxadiazol-5-yl Propanoic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, including a benzyloxy carbonyl amino group and a thiane ring, which contribute to its potential applications in drug design and materials science.

Recent studies have highlighted the importance of thiane-containing compounds in medicinal chemistry due to their ability to mimic sulfur-containing natural products. The presence of the oxadiazole ring in this compound further enhances its chemical versatility, making it a promising candidate for the development of novel therapeutic agents. Researchers have explored the potential of this compound as a scaffold for designing inhibitors of key enzymes involved in various disease pathways, such as kinases and proteases.

The synthesis of 3-(3-{(Benzyloxy)Carbonylamino}Thian-3-yl)-1,2,4-Oxadiazol-5-yl Propanoic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the benzyloxy carbonyl group is achieved through a carefully controlled coupling reaction, ensuring high yields and purity. This compound has been synthesized using both solution-phase and solid-phase methodologies, with the latter offering advantages in terms of scalability and reproducibility.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards certain targets in vitro. For instance, recent experiments have shown that it exhibits potent inhibitory activity against specific protein kinases implicated in cancer progression. The thiane ring plays a crucial role in modulating the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These findings underscore the importance of sulfur-containing heterocycles in drug design.

From an analytical standpoint, the characterization of this compound has been carried out using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These analyses have provided detailed insights into its molecular structure and stability under various conditions. The compound's solubility profile has also been extensively studied, revealing its suitability for formulation into different drug delivery systems.

Looking ahead, the development of 3-(3-{(Benzyloxy)Carbonylamino}Thian-3-yl)-1,2,4-Oxadiazol-5-yl Propanoic Acid holds great promise for advancing therapeutic interventions in areas such as oncology and infectious diseases. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring its potential for combination therapies. The integration of computational chemistry tools with experimental approaches is expected to further accelerate the discovery process.

In conclusion, 3-(3-{(Benzyloxy)Carbonylamino}Thian-3-yl)-1,2,4-Oxadiazol-5-yl Propanoic Acid represents a cutting-edge molecule with immense potential in modern drug discovery. Its unique structural features and promising biological activity make it a focal point for researchers across multiple disciplines. As advancements in synthetic methods and biological testing continue to unfold, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.